Cas no 1370616-09-3 (2-(5-(3-amino-6-bromoquinolin-4-ylamino)pyridin-2-yl)-2-methylpropanenitrile)

• Product Name: 2-(5-(3-amino-6-bromoquinolin-4-ylamino)pyridin-2-yl)-2-methylpropanenitrile
• CAS No: 1370616-09-3
• MF: C₁₈H₁₆BrN₅
• MW: 382.257142066956
• CID: 2104465
• PubChem ID: 67958911
• Update Time: 2025-04-21

2-(5-(3-amino-6-bromoquinolin-4-ylamino)pyridin-2-yl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(5-(3-amino-6-bromoquinolin-4-ylamino)pyridin-2-yl)-2-methylpropanenitrile
• 2-[5-[(3-amino-6-bromoquinolin-4-yl)amino]pyridin-2-yl]-2-methylpropanenitrile
• DA-28051
• 5-[(3-Amino-6-bromo-4-quinolinyl)amino]-I+/-,I+/--dimethyl-2-pyridineacetonitrile
• DTXSID701142783
• 1370616-09-3
• SCHEMBL9902155
• PNKJBXJDULKQKM-UHFFFAOYSA-N
• 2-(5-((3-Amino-6-bromoquinolin-4-yl)amino)pyridin-2-yl)-2-methylpropanenitrile

• Inchi： 1S/C18H16BrN5/c1-18(2,10-20)16-6-4-12(8-23-16)24-17-13-7-11(19)3-5-15(13)22-9-14(17)21/h3-9H,21H2,1-2H3,(H,22,24)
• InChI Key： PNKJBXJDULKQKM-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=C(C(=CN=2)N)NC1=CN=C(C=C1)C(C#N)(C)C

Computed Properties

• Exact Mass: 381.059
• Monoisotopic Mass: 381.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.6A^2
• XLogP3: 3.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines